Cas no 75694-21-2 (1,2,3,4,6,11-Hexahydro-5,12-dihydroxy-7-methoxy-4,6,11-trioxo-2-naphthacenecarboxylic Acid)

• Product Name: 1,2,3,4,6,11-Hexahydro-5,12-dihydroxy-7-methoxy-4,6,11-trioxo-2-naphthacenecarboxylic Acid
• CAS No: 75694-21-2
• Molecular Formula: C₂₀H₁₄O₈
• Molecular Weight: 382.32036
• CID: 1060976
• PubChem ID: 23349636

1,2,3,4,6,11-Hexahydro-5,12-dihydroxy-7-methoxy-4,6,11-trioxo-2-naphthacenecarboxylic Acid Properties

Names and Identifiers

• 1,2,3,4,6,11-Hexahydro-5,12-dihydroxy-7-methoxy-4,6,11-trioxo-2-naphthacenecarboxylic Acid
• N-OCTYL-NORTADALAFIL
• 5,12-dihydroxy-7-methoxy-4,6,11-trioxo-2,3-dihydro-1H-tetracene-2-carboxylic acid
• SCHEMBL11427486
• 75694-21-2
• DB-290972
• 5,12-Dihydroxy-7-methoxy-4,6,11-trioxo-1,2,3,4,6,11-hexahydrotetracene-2-carboxylic acid

• InChIKey： IRFVPSSGZHITLW-UHFFFAOYSA-N
• Inchi： InChI=1S/C20H14O8/c1-28-11-4-2-3-8-13(11)19(25)15-14(16(8)22)17(23)9-5-7(20(26)27)6-10(21)12(9)18(15)24/h2-4,7,23-24H,5-6H2,1H3,(H,26,27)
• SMILES： COC1=CC=CC2=C1C(=O)C3=C(C4=C(CC(CC4=O)C(=O)O)C(=C3C2=O)O)O

Computed Properties

• Exact Mass: 382.06886740g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 2
• Monoisotopic Mass: 382.06886740g/mol
• Heavy Atom Count: 28
• Complexity: 717
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 138Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthacenes Tetracenequinones